Cas no 60484-29-9 (5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 60484-29-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD00448479
• CID: 497445
• PubChem ID: 687977
• Update Time: 2025-06-07

5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 5-hydroxy-3-methyl-1-phenyl-
• 5-hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
• AKOS005596334
• SR-01000216735
• 5-hydroxy-3-methyl-1-phenylpyrazole-4-carbaldehyde
• SCHEMBL8883561
• (4Z)-4-(hydroxymethylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• BIM-0027807.P001
• EN300-5320163
• G29342
• AKOS002343169
• 3-methyl-5-oxo-1-phenyl-2H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 2,5-dihydro-3-methyl-5-oxo-1-phenyl-
• VS-01340
• SCHEMBL435880
• 20719-13-5
• CS-0360820
• MFCD00448479
• SCHEMBL14518012
• STL024023
• 1-phenyl-3-methyl-4-formyl-5-hydroxypyrazole
• STK009191
• 60484-29-9
• STK681096
• 5-Hydroxy-3-methyl-1-phenyl-pyrazole-4-carbaldehyde
• 3-methyl-1-phenyl-4-formylpyrazol-5-one
• 4-(Hydroxymethylene)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one
• SCHEMBL13678890
• 5-methyl-3-oxo-2-phenyl-1H-pyrazole-4-carbaldehyde
• AJ-077/33273027
• SR-01000216735-1
• Z57473956
• 5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde
• BBL003457
• RWBBDSAYSNJJHM-UHFFFAOYSA-N
• 1H-Pyrazole-4-carbaldehyde, 5-hydroxy-3-methyl-1-phenyl-
• AB00093076-01
• ALBB-010206
• CBMicro_027636
• AKOS000268614
• CAABWYILLVOLJI-UHFFFAOYSA-N
• Cambridge id 5677040
• AKOS BBS-00003106
• 4702-79-8
• CS-0069605

• MDL： MFCD00448479
• Inchi： 1S/C11H10N2O2/c1-8-10(7-14)11(15)13(12-8)9-5-3-2-4-6-9/h2-7,12H,1H3
• InChI Key： RWBBDSAYSNJJHM-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=C(C)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 55.12000
• LogP: 1.69880

5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 60484-29-9)

5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 60484-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a hydroxy group, a methyl substituent, and a phenyl ring, which contribute to its diverse reactivity and potential applications. Researchers are increasingly exploring its role as a building block in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The compound’s aldehyde functional group makes it a versatile intermediate in organic synthesis. Recent studies highlight its utility in multicomponent reactions, where it serves as a key precursor for constructing complex molecular frameworks. For instance, its involvement in Knoevenagel condensations and Michael addition reactions has been documented, aligning with the growing demand for sustainable and efficient synthetic methodologies. This aligns with current trends in green chemistry, where researchers prioritize atom economy and reduced waste generation.

In the context of drug discovery, 5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde has been investigated for its potential as a pharmacophore. Its structural motifs are prevalent in molecules with reported anti-inflammatory, antimicrobial, and antioxidant activities. A 2023 study published in the Journal of Medicinal Chemistry emphasized its role in designing enzyme inhibitors, particularly targeting kinases and proteases. Such findings resonate with the rising interest in precision medicine and targeted therapies, which dominate contemporary biomedical discussions.

From an industrial perspective, the compound’s stability and solubility profile make it suitable for high-throughput screening (HTS) applications. Its compatibility with automated synthesis platforms has been noted, addressing the need for scalable solutions in combinatorial chemistry. Furthermore, its UV-absorbing properties have sparked interest in material science, particularly in the development of organic semiconductors and photocatalysts—a niche yet rapidly expanding field driven by renewable energy initiatives.

Analytical characterization of CAS No. 60484-29-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in Good Manufacturing Practice (GMP) environments. Recent advancements in machine learning-assisted spectral interpretation have further streamlined its identification, reflecting the intersection of cheminformatics and traditional analytical chemistry.

Environmental and safety assessments of 5-Hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde indicate low ecotoxicity, positioning it favorably compared to halogenated analogs. This aspect is particularly relevant given the increasing regulatory scrutiny on persistent organic pollutants (POPs). Its biodegradability profile has been explored in OECD-standard tests, catering to the sustainability metrics demanded by modern circular economy frameworks.

In summary, 60484-29-9 represents a compelling case study in the convergence of synthetic utility and applied research. Its adaptability across disciplines—from medicinal chemistry to materials engineering—underscores its value as a multifunctional scaffold. As the scientific community continues to prioritize structure-activity relationship (SAR) studies and molecular docking simulations, this compound is poised to remain a focal point in innovation-driven sectors.